Cas no 122795-13-5 (Butanoic acid,2-fluoro-2-methyl-3-oxo-, ethyl ester)

• Product Name: Butanoic acid,2-fluoro-2-methyl-3-oxo-, ethyl ester
• CAS No: 122795-13-5
• MF: C₇H₁₁FO₃
• MW: 162.158846139908
• CID: 104409
• PubChem ID: 10953829
• Update Time: 2025-04-18

Butanoic acid,2-fluoro-2-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-fluoro-2-methyl-3-oxo-, ethyl ester
• Butanoic acid, 2-fluoro-2-methyl-3-oxo-, ethyl ester
• 122795-13-5
• SCHEMBL8160331
• ETHYL 2-FLUORO-2-METHYL-3-OXOBUTANOATE

• Inchi： 1S/C7H11FO3/c1-4-11-6(10)7(3,8)5(2)9/h4H2,1-3H3
• InChI Key： OWWHYTYIIZMKIH-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C(C)=O)C

Computed Properties

• Exact Mass: 162.06922237g/mol
• Monoisotopic Mass: 162.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų